1-(3-([1,2,4]Triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(4-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]-3-[4-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C16H15F3N6O/c17-16(18,19)12-3-5-13(6-4-12)24-15(26)20-7-1-2-11-8-21-14-22-10-23-25(14)9-11/h3-6,8-10H,1-2,7H2,(H2,20,24,26)
• InChI Key: RINVQNSLCGTKNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(F)(F)F)NC(=O)NCCCC2=CN3C(=NC=N3)N=C2
• Molecular Formula: C16H15F3N6O
• Molecular Weight: 364.32 g/mol

Description

The [1,2,4]triazolo[1,5-a]pyrimidines (TPs) comprise an important class of non-naturally occurring small molecules that aroused the interest of researchers. This scaffold is present in diverse important structures in agriculture and medicinal chemistry, such as antibacterial, antifungal, antiviral, antiparasitic, and anticancer.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

The compound is integral in synthesizing biologically important 1,2,4-triazolo[1,5-a]pyridines, achieved through metal-free oxidative N-N bond formation, highlighting a novel strategy for constructing the 1,2,4-triazolo[1,5-a]pyridine skeleton with high reaction yields and short reaction times (Zheng et al., 2014). This methodology is notable for its efficiency and potential utility in synthesizing compounds with various biological activities.

Antimicrobial Activity

Derivatives containing the 1,2,4-triazolo[1,5-a]pyrimidine ring have been synthesized and shown to exhibit antibacterial activity against common bacterial strains, suggesting potential for developing new antimicrobial agents (Lahmidi et al., 2019). This research highlights the compound's role in creating structures that can be explored for therapeutic purposes.

Material Science Applications

In the realm of materials science, the synthesis of urea and thiourea derivatives of 3-phenyl/ethyl-2-thioxo-2,3-dihydrothiazolo[4,5-d]pyrimidine has implications for developing materials with unique properties, such as enhanced stability or novel functionalities (Azam et al., 2009).

Drug Development

The compound's role in synthesizing nanomolar potency and metabolically stable inhibitors of kidney urea transporter UT-B indicates its potential application in drug development, particularly for diuretic ("urearetic") drugs with novel mechanisms (Anderson et al., 2012). This research underscores the compound's importance in creating new therapeutics for conditions such as heart and liver failure edema.

Eco-Friendly Synthesis

The eco-friendly synthesis of novel heterocyclic compounds, facilitated by the compound, contributes to greener chemistry practices, emphasizing sustainable and environmentally benign methodologies (Gomha & Riyadh, 2015).